Cas no 1479038-11-3 (Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate)

• Product Name: Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate
• CAS No: 1479038-11-3
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6368695
• PubChem ID: 65525004
• Update Time: 2025-09-27

Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-717623
• AKOS014862878
• oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate
• 1479038-11-3
• Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate

• Inchi： 1S/C12H23NO3/c1-9(2)5-10(7-13)6-12(14)16-11-3-4-15-8-11/h9-11H,3-8,13H2,1-2H3
• InChI Key： RZMVYOBKQJTRRS-UHFFFAOYSA-N
• SMILES： O(C(CC(CN)CC(C)C)=O)C1COCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate

Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate (CAS No. 1479038-11-3): A Comprehensive Overview

Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate (CAS No. 1479038-11-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate consists of a six-membered oxolane ring attached to a substituted hexanoate moiety. The presence of an aminomethyl group and a methyl substituent on the hexanoate chain imparts specific chemical and biological properties to this compound. These structural elements contribute to its stability, solubility, and reactivity, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate in modulating key enzymes and receptors involved in various physiological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are implicated in several diseases, including cancer and neurodegenerative disorders. The ability to selectively target these kinases could lead to the development of more effective and targeted therapies.

In addition to its enzymatic inhibition properties, Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate has been evaluated for its effects on cellular signaling pathways. Preliminary data suggest that it can modulate the activity of G-protein coupled receptors (GPCRs), which play crucial roles in cell communication and signal transduction. This modulation could have implications for treating conditions such as hypertension and diabetes, where GPCR signaling is dysregulated.

The pharmacokinetic profile of Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate has also been a focus of recent investigations. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical studies.

Furthermore, the safety profile of Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate has been extensively evaluated through in vitro and in vivo assays. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential for safe and effective use in clinical settings.

In the context of drug discovery and development, Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate represents a promising lead compound. Its unique chemical structure and biological activities provide a strong foundation for optimizing its properties through structure-activity relationship (SAR) studies. By making strategic modifications to the molecule, researchers aim to enhance its potency, selectivity, and pharmacological profile.

The potential applications of Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate extend beyond traditional small molecule therapeutics. Recent advancements in nanotechnology have opened new avenues for delivering this compound more effectively to target tissues. For example, encapsulating the compound within lipid nanoparticles or polymeric micelles can improve its stability and bioavailability while reducing off-target effects.

In conclusion, Oxolan-3-yl 3-(aminomethyl)-5-methylhexanoate (CAS No. 1479038-11-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further exploration. As ongoing studies continue to unravel its mechanisms of action and therapeutic applications, this compound may pave the way for innovative treatments in various medical fields.